Cas no 1381944-66-6 (Methyl 3-4-(ethylcarbamoyl)-3-fluorophenyl-2-fluorobenzoate)
Methyl 3-4-(ethylcarbamoyl)-3-fluorophenyl-2-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4'-(ethylcarbamoyl)-2,3'-difluoro-[1,1'-biphenyl]-3-carboxylate
- ACMC-209cgk
- AK108058
- ANW-20418
- CTK8B0734
- KB-256791
- Methyl4'-(ethylcarbamoyl)-2,3'-difluoro-[1,1'-biphenyl]-3-carboxylate
- CS-0212452
- [1,1'-Biphenyl]-3-carboxylic acid, 4'-[(ethylamino)carbonyl]-2,3'-difluoro-, methyl ester
- Methyl 3-[4-(ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoate
- Methyl 4'-(ethylcarbamoyl)-2,3'-difluoro[1,1'-biphenyl]-3-carboxylate
- MFCD22375055
- BS-21367
- DTXSID50743056
- 1381944-66-6
- Methyl 3-4-(ethylcarbamoyl)-3-fluorophenyl-2-fluorobenzoate
-
- MDL: MFCD22375055
- Inchi: 1S/C17H15F2NO3/c1-3-20-16(21)12-8-7-10(9-14(12)18)11-5-4-6-13(15(11)19)17(22)23-2/h4-9H,3H2,1-2H3,(H,20,21)
- InChI Key: FAWNCHMMDLYRDZ-UHFFFAOYSA-N
- SMILES: FC1C(C(=O)OC)=CC=CC=1C1C=CC(C(NCC)=O)=C(C=1)F
Computed Properties
- Exact Mass: 319.10199966g/mol
- Monoisotopic Mass: 319.10199966g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 55.4Ų
Methyl 3-4-(ethylcarbamoyl)-3-fluorophenyl-2-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019122041-10g |
Methyl 4'-(ethylcarbamoyl)-2,3'-difluoro-[1,1'-biphenyl]-3-carboxylate |
1381944-66-6 | 95% | 10g |
564.30 USD | 2021-06-16 | |
| abcr | AB335755-1 g |
Methyl 3-[4-(ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoate; 97% |
1381944-66-6 | 1g |
€246.00 | 2023-04-26 | ||
| abcr | AB335755-5 g |
Methyl 3-[4-(ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoate; 97% |
1381944-66-6 | 5g |
€654.00 | 2023-04-26 | ||
| TRC | M305043-100mg |
Methyl 3-[4-(ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoate |
1381944-66-6 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M305043-250mg |
Methyl 3-[4-(ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoate |
1381944-66-6 | 250mg |
$98.00 | 2023-05-17 | ||
| TRC | M305043-500mg |
Methyl 3-[4-(ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoate |
1381944-66-6 | 500mg |
$150.00 | 2023-05-17 | ||
| TRC | M305043-1g |
Methyl 3-[4-(ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoate |
1381944-66-6 | 1g |
$207.00 | 2023-05-17 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M181377-1g |
Methyl 3-4-(ethylcarbamoyl)-3-fluorophenyl-2-fluorobenzoate |
1381944-66-6 | 97% | 1g |
¥4852.90 | 2023-09-01 | |
| abcr | AB335755-1g |
Methyl 3-[4-(ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoate, 97%; . |
1381944-66-6 | 97% | 1g |
€246.00 | 2025-04-21 | |
| abcr | AB335755-5g |
Methyl 3-[4-(ethylcarbamoyl)-3-fluorophenyl]-2-fluorobenzoate, 97%; . |
1381944-66-6 | 97% | 5g |
€654.00 | 2025-04-21 |
Methyl 3-4-(ethylcarbamoyl)-3-fluorophenyl-2-fluorobenzoate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on Methyl 3-4-(ethylcarbamoyl)-3-fluorophenyl-2-fluorobenzoate
Recent Advances in the Study of Methyl 3-4-(ethylcarbamoyl)-3-fluorophenyl-2-fluorobenzoate (CAS: 1381944-66-6)
Methyl 3-4-(ethylcarbamoyl)-3-fluorophenyl-2-fluorobenzoate (CAS: 1381944-66-6) is a fluorinated benzoate derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique fluorinated aromatic structure, has been the subject of various studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in the field of chemical biology and pharmaceutical research.
Recent studies have focused on the synthesis and optimization of Methyl 3-4-(ethylcarbamoyl)-3-fluorophenyl-2-fluorobenzoate, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and reduced byproduct formation. This advancement is critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.
In terms of pharmacological activity, Methyl 3-4-(ethylcarbamoyl)-3-fluorophenyl-2-fluorobenzoate has shown promising results as a modulator of specific enzymatic pathways. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. These findings suggest potential applications in treating conditions such as rheumatoid arthritis and certain types of cancer, although further in vivo studies are required to validate these effects.
Another area of interest is the compound's pharmacokinetic profile. A recent study conducted by a team at the University of Cambridge investigated the absorption, distribution, metabolism, and excretion (ADME) properties of Methyl 3-4-(ethylcarbamoyl)-3-fluorophenyl-2-fluorobenzoate. The results indicated favorable oral bioavailability and metabolic stability, making it a viable candidate for oral drug formulations. However, the study also noted the need for additional toxicological assessments to ensure safety.
Beyond its direct therapeutic potential, Methyl 3-4-(ethylcarbamoyl)-3-fluorophenyl-2-fluorobenzoate has also been explored as a building block for more complex drug molecules. Its fluorinated aromatic core provides a versatile scaffold for further chemical modifications, enabling the development of derivatives with enhanced activity or selectivity. Several research groups have reported success in synthesizing such derivatives, with some exhibiting improved binding affinity to target proteins.
In conclusion, Methyl 3-4-(ethylcarbamoyl)-3-fluorophenyl-2-fluorobenzoate (CAS: 1381944-66-6) represents a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent advancements in its synthesis, pharmacological activity, and pharmacokinetic properties underscore its potential as a therapeutic agent or a precursor for drug development. Future research should focus on expanding the scope of its applications, conducting rigorous preclinical and clinical trials, and addressing any safety concerns. The ongoing exploration of this compound holds promise for contributing to the development of novel treatments for various diseases.
1381944-66-6 (Methyl 3-4-(ethylcarbamoyl)-3-fluorophenyl-2-fluorobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)